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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core photophysical
properties and applications of ATTO 565, a rhodamine-based fluorescent dye. Renowned for its
exceptional brightness and stability, ATTO 565 has become an indispensable tool in advanced
fluorescence microscopy and single-molecule studies. This document details its spectral
characteristics, provides a robust protocol for biomolecule conjugation, and illustrates the
experimental workflow for labeling proteins.

Core Photophysical Properties of ATTO 565

ATTO 565 is distinguished by its strong absorption, high fluorescence quantum yield, and
remarkable photostability, making it a superior choice for demanding imaging applications.[1][2]
As a member of the rhodamine family of dyes, it exhibits excellent thermal and photo-stability.
[1][3] These characteristics are crucial for quantitative and long-term imaging experiments,
including single-molecule detection, STED microscopy, and flow cytometry.[1][4][5][6] The dye
is moderately hydrophilic and is most efficiently excited by light in the 545 - 575 nm range.[4][6]

[7]
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The key photophysical parameters of ATTO 565 are summarized in the table below, providing
essential data for experimental design and analysis.

Property Value Reference(s)

Maximum Excitation

Navetoneth 0o 564 nm ST IEENO]L[12]
aximum Emission 590 nm [SITENCILON 1[12]
Wavelength (Aem)

Molar Extinction Coefficient () 120,000 M-1cm-1 [BEI7IEION L L[ 211 3][14]
Fluorescence Quantum Yield

o) 90% [SI7AELON L ][ 2]14]
Fluorescence Lifetime (1) 4.0 ns 5171811 L0][L 1][14]
Correction Factor (CF280) 0.12 511718][11]

Molecular Weight (NHS ester)  ~708 g/mol [7][10][L1][14]

The exceptionally high quantum yield of 90% indicates that for every 100 photons the ATTO
565 molecule absorbs, 90 are re-emitted as fluorescence, which contributes to its impressive
brightness.[1][15] Its high molar absorptivity signifies high sensitivity, allowing it to absorb light
effectively even at low concentrations.[1][2]

Experimental Protocol: Labeling Proteins with ATTO
565 NHS Ester

This protocol details the covalent attachment of ATTO 565 N-hydroxysuccinimide (NHS) ester
to primary amines (e.g., the e-amino groups of lysine residues) on a target protein. NHS esters
are a common reactive group for efficiently labeling biomolecules.[15]

Materials:
o Target protein (2 mg/mL in amine-free buffer)

e ATTO 565 NHS ester
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e Anhydrous, amine-free Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

o Labeling Buffer: 0.1 M sodium bicarbonate, pH 8.3 (A good compromise to ensure reactive
amino groups while minimizing hydrolysis of the NHS ester).[7][16]

o Purification Column: Gel filtration column (e.g., Sephadex G-25)
» Elution Buffer: Phosphate-Buffered Saline (PBS), pH 7.4
Procedure:
e Protein Preparation:
o Dissolve the protein in the labeling buffer at a concentration of 2 mg/mL.[7]

o Ensure the protein solution is free from any amine-containing substances like Tris or
glycine, which would compete for reaction with the NHS ester.[7] If necessary, dialyze the
protein against PBS beforehand.[7]

e Dye Preparation:

o Immediately before use, dissolve the ATTO 565 NHS ester in anhydrous DMF or DMSO to
a concentration of 2 mg/mL.[7]

e Labeling Reaction:

o Add a 2- to 10-fold molar excess of the reactive dye solution to the protein solution with
gentle stirring.[11] The optimal dye-to-protein ratio can vary and may require empirical
determination for each specific protein.[7] A 2-fold molar excess is often a good starting
point.[7]

o Incubate the reaction for 1 hour at room temperature, protected from light.[7][15]
e Purification:

o Separate the labeled protein conjugate from the unreacted, hydrolyzed dye using a gel
filtration column pre-equilibrated with PBS.[15][16]

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/438/180/72464dat.pdf
https://www.spectra.arizona.edu/supplemental/ATTO%20Labeling%20Procedures.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/438/180/72464dat.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/438/180/72464dat.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/438/180/72464dat.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/438/180/72464dat.pdf
https://www.benchchem.com/pdf/Atto_565_NHS_Ester_for_Single_Molecule_Spectroscopy_An_In_depth_Technical_Guide.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/438/180/72464dat.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/438/180/72464dat.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/438/180/72464dat.pdf
https://www.benchchem.com/pdf/Atto_565_NHS_Ester_A_Technical_Guide_to_Quantum_Yield_and_Photostability_for_Advanced_Fluorescence_Applications.pdf
https://www.benchchem.com/pdf/Atto_565_NHS_Ester_A_Technical_Guide_to_Quantum_Yield_and_Photostability_for_Advanced_Fluorescence_Applications.pdf
https://www.spectra.arizona.edu/supplemental/ATTO%20Labeling%20Procedures.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136913?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Elute the column with PBS. The first colored band to elute contains the ATTO 565-protein
conjugate.[15][16]

o Determine Degree of Labeling (DOL):

o Measure the absorbance of the purified conjugate solution at 280 nm (A280) and 564 nm
(A564).[15][11]

o Calculate the concentration of the dye: Dye Concentration (M) = A564 / 120,000

o Calculate the concentration of the protein, correcting for the dye's absorbance at 280 nm:
Protein Concentration (M) = [A280 - (A564 x 0.12)] / eprotein (where gprotein is the molar
extinction coefficient of the protein at 280 nm).[11]

o Calculate the DOL: DOL = Dye Concentration / Protein Concentration

Experimental Workflow Visualization

The following diagram illustrates the key stages of the protein labeling protocol, from initial
preparation to the final characterization of the conjugate.
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Caption: Workflow for labeling proteins with ATTO 565 NHS ester.
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This structured workflow ensures efficient conjugation and accurate characterization, yielding a
high-quality fluorescently labeled biomolecule ready for advanced imaging and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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